Cas no 478246-38-7 (methyl 4-(2,4-dichlorophenoxy)-3-nitrobenzoate)

• Product Name: methyl 4-(2,4-dichlorophenoxy)-3-nitrobenzoate
• CAS No: 478246-38-7
• CID: 4653763
• Update Time: 2025-10-23

methyl 4-(2,4-dichlorophenoxy)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2,4-dichlorophenoxy)-3-nitrobenzoate

Additional information on methyl 4-(2,4-dichlorophenoxy)-3-nitrobenzoate

Research Brief on Methyl 4-(2,4-Dichlorophenoxy)-3-Nitrobenzoate (CAS: 478246-38-7): Recent Advances and Applications

Methyl 4-(2,4-dichlorophenoxy)-3-nitrobenzoate (CAS: 478246-38-7) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of herbicides and pharmaceutical agents. This research brief consolidates the latest findings on its chemical properties, biological activities, and applications, providing a comprehensive overview for researchers and industry professionals.

The compound's structural features, including the dichlorophenoxy and nitrobenzoate moieties, contribute to its reactivity and biological efficacy. Recent synthetic methodologies have focused on optimizing its production to enhance yield and purity, with green chemistry approaches gaining traction. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated an improved catalytic process for its synthesis, reducing environmental impact while maintaining high efficiency.

In the context of herbicidal activity, methyl 4-(2,4-dichlorophenoxy)-3-nitrobenzoate has shown promising results in targeting broadleaf weeds. Field trials conducted in 2022 revealed its selective action and low toxicity to non-target species, positioning it as a potential alternative to traditional phenoxy herbicides. However, further research is needed to assess its long-term environmental persistence and metabolic pathways in plants.

Beyond agriculture, this compound has garnered attention in medicinal chemistry due to its potential as a scaffold for drug development. A 2023 Bioorganic & Medicinal Chemistry Letters study highlighted its role in inhibiting specific enzymes involved in inflammatory pathways, suggesting applications in anti-inflammatory therapeutics. Computational docking studies have further elucidated its binding interactions, paving the way for structure-activity relationship (SAR) optimizations.

Despite these advances, challenges remain in scaling up production and ensuring regulatory compliance. Toxicological assessments are ongoing, with preliminary data indicating the need for controlled handling due to moderate acute toxicity. Future research directions include exploring derivatives with enhanced bioactivity and reduced ecological risks, as well as investigating its mechanisms of action at the molecular level.

In conclusion, methyl 4-(2,4-dichlorophenoxy)-3-nitrobenzoate represents a multifaceted compound with applications spanning agriculture and medicine. Its continued study holds promise for addressing current limitations and unlocking new therapeutic or agrochemical potentials. Collaborative efforts between academia and industry will be crucial to translate these findings into practical solutions.